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Compound of Interest

Compound Name: Palasonin

cat. No.: B1197028

It is important to note that the complete and experimentally validated biosynthesis pathway of
palasonin in plants has not been fully elucidated in publicly available scientific literature.
Therefore, this guide presents a putative pathway based on the known biosynthesis of
structurally related compounds. The experimental protocols and quantitative data are drawn
from studies on analogous pathways and are provided as a foundational framework for future
research into palasonin biosynthesis.

Introduction to Palasonin

Palasonin is a bioactive compound isolated from the seeds of Butea monosperma, a plant
widely used in traditional medicine. It is recognized for its anthelmintic properties. The chemical
structure of palasonin suggests it belongs to the class of butenolides, which are y-
crotonolactones. Understanding its biosynthesis is crucial for potential biotechnological
production and the development of novel anthelmintic agents.

A Putative Palasonin Biosynthesis Pathway

Based on the biosynthesis of other butenolides and related lactones in plants and fungi, a
hypothetical pathway for palasonin can be proposed. This pathway likely originates from fatty
acid metabolism and involves key steps of oxidation and cyclization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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